Cas no 1448079-22-8 (5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide
• CAS No: 1448079-22-8
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 5911097
• PubChem ID: 71803837
• Update Time: 2025-06-13

5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide
• 5-CYCLOPROPYL-N-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}-1,2-OXAZOLE-3-CARBOXAMIDE
• 5-cyclopropyl-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-1,2-oxazole-3-carboxamide
• AKOS024555876
• 5-cyclopropyl-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)isoxazole-3-carboxamide
• 1448079-22-8
• F6414-2204

• Inchi： 1S/C16H18N2O3S/c1-22-12-6-4-10(5-7-12)14(19)9-17-16(20)13-8-15(21-18-13)11-2-3-11/h4-8,11,14,19H,2-3,9H2,1H3,(H,17,20)
• InChI Key： HABKZPUGTSGGAU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CNC(C1C=C(C2CC2)ON=1)=O)O

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide

5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide (CAS No. 1448079-22-8): An Overview of a Promising Compound in Medicinal Chemistry

5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide (CAS No. 1448079-22-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The structure of 5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide is characterized by a cyclopropyl group attached to the oxazole ring, a hydroxyethyl moiety, and a methylsulfanyl-substituted phenyl group. These functional groups contribute to the compound's overall stability and biological activity. The cyclopropyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it an attractive feature for drug development.

Recent research has focused on the pharmacological properties of 5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant antitumor activity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the NF-kB pathway and the PI3K/Akt pathway.

In clinical trials, 5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide has shown promising results in preclinical models of inflammatory diseases and cancer. Phase I clinical trials have been initiated to evaluate its safety and efficacy in human subjects. Preliminary data suggest that the compound is well-tolerated and exhibits a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

The synthesis of 5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide involves several steps, including the formation of the oxazole ring through a condensation reaction between an amine and a carboxylic acid derivative. The cyclopropyl group can be introduced via a cyclopropanation reaction using a suitable reagent such as Simmons-Smith reagent or a palladium-catalyzed cyclization. The hydroxyethyl moiety can be synthesized through an alkylation reaction using an appropriate alkyl halide or sulfonate ester.

One of the key challenges in the development of 5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide is optimizing its pharmacokinetic properties to ensure optimal drug delivery and therapeutic efficacy. Researchers are exploring various strategies to enhance its solubility and permeability, such as prodrug design and formulation development. These efforts aim to improve the compound's bioavailability and reduce potential side effects.

Furthermore, computational studies have been conducted to gain insights into the molecular interactions of 5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide with its target proteins. Molecular docking simulations have revealed that the compound binds selectively to specific protein pockets, which may explain its high potency and selectivity. These findings provide valuable information for rational drug design and optimization.

In conclusion, 5-cyclopropyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide (CAS No. 1448079-22-8) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for therapeutic applications in inflammatory diseases and cancer. Ongoing research efforts aim to optimize its pharmacological properties and advance its clinical evaluation.